Cas no 105628-81-7 (5-Isoquinolinesulfonamide,N-[3-(dibutylamino)propyl]-1,2-dihydro-1-oxo-)
![5-Isoquinolinesulfonamide,N-[3-(dibutylamino)propyl]-1,2-dihydro-1-oxo- structure](https://www.kuujia.com/scimg/cas/105628-81-7x500.png)
105628-81-7 structure
Product name:5-Isoquinolinesulfonamide,N-[3-(dibutylamino)propyl]-1,2-dihydro-1-oxo-
CAS No:105628-81-7
MF:C20H31N3O3S
MW:393.543443918228
CID:1158411
5-Isoquinolinesulfonamide,N-[3-(dibutylamino)propyl]-1,2-dihydro-1-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 5-Isoquinolinesulfonamide,N-[3-(dibutylamino)propyl]-1,2-dihydro-1-oxo-
- 5-Isoquinolinesulfonamide, N-[3-(dibutylamino)propyl]-1,2-dihydro-1-oxo-
-
- Inchi: 1S/C20H31N3O3S/c1-3-5-14-23(15-6-4-2)16-8-12-22-27(25,26)19-10-7-9-18-17(19)11-13-21-20(18)24/h7,9-11,13,22H,3-6,8,12,14-16H2,1-2H3,(H,21,24)
- InChI Key: VFFUTDLEEDRUDU-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C(S(NCCCN(CCCC)CCCC)(=O)=O)=CC=C2)C=CN1
Computed Properties
- Exact Mass: 393.20883
Experimental Properties
- Density: 1.140±0.06 g/cm3(Predicted)
- PSA: 78.51
- pka: 10.88±0.20(Predicted)
5-Isoquinolinesulfonamide,N-[3-(dibutylamino)propyl]-1,2-dihydro-1-oxo- Related Literature
-
Zhengyi Di,Mingyan Wu Dalton Trans., 2020,49, 8836-8840
-
Filip T. Szczypiński,Christopher A. Hunter Chem. Sci., 2019,10, 2444-2451
-
Cristina Pascual-Gonzalez,Giorgio Schileo,Amir Khesro,Iasmi Sterianou,Dawei Wang,Ian M. Reaney,Antonio Feteira J. Mater. Chem. C, 2017,5, 1990-1996
-
Ken-ichi Inoue,Ryoji Kusaka,Shu-hei Urashima,Antonio Tsuneshige Phys. Chem. Chem. Phys., 2017,19, 10292-10300
105628-81-7 (5-Isoquinolinesulfonamide,N-[3-(dibutylamino)propyl]-1,2-dihydro-1-oxo-) Related Products
- 105628-72-6(5-((1,4-Diazepan-1-yl)sulfonyl)isoquinolin-1(2H)-one)
- 2227732-42-3(rac-(1R,2S)-2-(quinolin-3-yl)cyclopropan-1-amine)
- 2219369-58-9(1-(1-methyl-1H-pyrazol-5-yl)bicyclo2.1.1hexane-5-carboxylic acid)
- 2918942-35-3(2,3,4-Tribromo-6-(trifluoromethoxy)aniline)
- 1806783-21-0(5-(Aminomethyl)-2,4-diamino-3-(difluoromethyl)pyridine)
- 40106-58-9(3-chloro-8-thia-4,6-diazatricyclo7.5.0.0^{2,7}tetradeca-1(9),2(7),3,5-tetraene)
- 1805332-71-1(3-(Difluoromethyl)-6-methylpyridine-2-carboxaldehyde)
- 200006-66-2(methyl rel-(1R,2R,5S)-3-azabicyclo[3.1.0]hexane-2-carboxylate;hydrochloride)
- 2287236-70-6(rac-(3aR,6aR)-hexahydro-1H-cyclopenta[c]thiophen-5-amine)
- 2137061-80-2(Piperazine, 1-cyclobutyl-2-(1,1-dimethylethyl)-, (2R)-)
Recommended suppliers
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent

Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent

Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent
